molecular formula C11H13BrINO3 B6207977 tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate CAS No. 2694732-39-1

tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate

Cat. No. B6207977
CAS RN: 2694732-39-1
M. Wt: 414
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate, also known as TBBIO-P, is a bromoiodoacetate derivative of 1,4-dihydropyridines. It is a colorless, crystalline solid that is insoluble in water, but soluble in organic solvents. TBBIO-P has a wide range of applications, including as a reagent in organic synthesis, as a ligand in coordination chemistry, and in the development of new drugs.

Scientific Research Applications

Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and in the development of new drugs. tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate has also been used to study the structure and reactivity of organometallic complexes. It has been used to synthesize novel organometallic complexes and to investigate their catalytic properties. tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate has also been used to study the reactivity of transition metal complexes with organic substrates.

Mechanism of Action

The mechanism of action of tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate is not well understood. However, it is believed that the bromoiodoacetate group of tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate binds to the metal center of a transition metal complex, forming a coordination bond. This coordination bond is believed to be responsible for the reactivity of the complex.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate are not well understood. However, it is believed that tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate may have the potential to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. It is also possible that tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate may have the potential to act as an antioxidant.

Advantages and Limitations for Lab Experiments

The main advantage of using tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate in laboratory experiments is its stability. It is a relatively stable compound and is not easily degraded by heat or light. It is also relatively insoluble in water, which makes it easier to handle and store. However, tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate is also relatively insoluble in organic solvents, which can make it difficult to dissolve and use in some experiments.

Future Directions

Due to its wide range of applications, there are many potential future directions for tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate. These include further investigation into its mechanism of action, its potential to act as an inhibitor of certain enzymes, and its potential to act as an antioxidant. Additionally, tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate could be used to develop new drugs and to synthesize novel organometallic complexes. It could also be used to study the reactivity of transition metal complexes with organic substrates. Finally, tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate could be used to further investigate its coordination chemistry and to develop new catalysts for organic synthesis.

Synthesis Methods

Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate can be synthesized from 1,3-dibromo-5-iodo-4-oxo-1,4-dihydropyridine (DBBIO-P) and tert-butyl bromide. The reaction is carried out in anhydrous acetonitrile at room temperature. The reaction is catalyzed by a palladium-based catalyst, such as palladium(II) acetate. The reaction proceeds via a palladium-catalyzed cross-coupling reaction between the DBBIO-P and the tert-butyl bromide. The product is isolated by filtration and recrystallized from ethanol.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate involves the reaction of tert-butyl 2-(3-bromo-5-iodo-4-hydroxy-1,4-dihydropyridin-1-yl)acetate with oxalyl chloride and then with tert-butanol in the presence of triethylamine.", "Starting Materials": [ "tert-butyl 2-(3-bromo-5-iodo-4-hydroxy-1,4-dihydropyridin-1-yl)acetate", "oxalyl chloride", "tert-butanol", "triethylamine" ], "Reaction": [ "Step 1: Dissolve tert-butyl 2-(3-bromo-5-iodo-4-hydroxy-1,4-dihydropyridin-1-yl)acetate in dichloromethane.", "Step 2: Add oxalyl chloride to the solution and stir for 1 hour at room temperature.", "Step 3: Add tert-butanol and triethylamine to the reaction mixture and stir for 2 hours at room temperature.", "Step 4: Quench the reaction with water and extract the organic layer with dichloromethane.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 6: Purify the crude product by column chromatography to obtain tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate." ] }

CAS RN

2694732-39-1

Molecular Formula

C11H13BrINO3

Molecular Weight

414

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.